Cas no 1396807-28-5 (1-(2-bromobenzoyl)-4-{(4-chlorophenyl)methoxymethyl}piperidine)

• Product Name: 1-(2-bromobenzoyl)-4-{(4-chlorophenyl)methoxymethyl}piperidine
• CAS No: 1396807-28-5
• MF: C₂₀H₂₁BrClNO₂
• MW: 422.743243932724
• CID: 6088991
• PubChem ID: 71784931
• Update Time: 2025-06-13

1-(2-bromobenzoyl)-4-{(4-chlorophenyl)methoxymethyl}piperidine Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromobenzoyl)-4-{(4-chlorophenyl)methoxymethyl}piperidine
• 1396807-28-5
• (2-bromophenyl)(4-(((4-chlorobenzyl)oxy)methyl)piperidin-1-yl)methanone
• 1-(2-bromobenzoyl)-4-{[(4-chlorophenyl)methoxy]methyl}piperidine
• (2-bromophenyl)-[4-[(4-chlorophenyl)methoxymethyl]piperidin-1-yl]methanone
• F6111-1375
• AKOS024532322

• Inchi： 1S/C20H21BrClNO2/c21-19-4-2-1-3-18(19)20(24)23-11-9-16(10-12-23)14-25-13-15-5-7-17(22)8-6-15/h1-8,16H,9-14H2
• InChI Key： IEYCAJOEZGDMNZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C(N1CCC(COCC2C=CC(=CC=2)Cl)CC1)=O

Computed Properties

• Exact Mass: 421.04442g/mol
• Monoisotopic Mass: 421.04442g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives 1-benzoylpiperidines

Additional information on 1-(2-bromobenzoyl)-4-{(4-chlorophenyl)methoxymethyl}piperidine

Comprehensive Analysis of 1-(2-bromobenzoyl)-4-{(4-chlorophenyl)methoxymethyl}piperidine (CAS 1396807-28-5)

The compound 1-(2-bromobenzoyl)-4-{(4-chlorophenyl)methoxymethyl}piperidine (CAS 1396807-28-5) is a highly specialized piperidine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the 2-bromobenzoyl and 4-chlorophenyl methoxymethyl moieties, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting G-protein-coupled receptors (GPCRs) and central nervous system (CNS) disorders.

In recent years, the demand for piperidine-based compounds has surged, driven by their versatility in medicinal chemistry. 1-(2-bromobenzoyl)-4-{(4-chlorophenyl)methoxymethyl}piperidine stands out due to its balanced lipophilicity and steric properties, which are critical for optimizing drug-like properties. Its CAS 1396807-28-5 identifier is frequently searched in academic databases, reflecting its growing relevance in high-throughput screening (HTS) and structure-activity relationship (SAR) studies.

One of the most discussed topics in modern chemistry is the role of halogenated aromatic compounds in enhancing binding affinity. The presence of both bromine and chlorine in this molecule contributes to its electrophilic character, making it a candidate for covalent inhibitor design. This aligns with current trends in targeted therapy, where researchers seek compounds with precise molecular interactions. Additionally, the methoxymethyl group offers metabolic stability, a key consideration in ADME (Absorption, Distribution, Metabolism, Excretion) profiling.

The synthesis of 1-(2-bromobenzoyl)-4-{(4-chlorophenyl)methoxymethyl}piperidine involves multi-step organic transformations, often leveraging cross-coupling reactions and protective group strategies. These methods are widely explored in peer-reviewed literature, with particular emphasis on atom economy and green chemistry principles. As sustainability becomes a priority, innovations in catalytic processes for such compounds are gaining traction.

From a commercial perspective, CAS 1396807-28-5 is cataloged by leading chemical suppliers as a research-grade material, underscoring its niche applications. Its molecular weight (exact mass: 407.68 g/mol) and logP value (predicted to be >3) are frequently queried in cheminformatics platforms, highlighting its utility in virtual screening workflows. Furthermore, its crystalline form and solubility profile are critical for formulation scientists.

In conclusion, 1-(2-bromobenzoyl)-4-{(4-chlorophenyl)methoxymethyl}piperidine represents a compelling case study in fragment-based drug design. Its structural complexity and functional group diversity align with contemporary demands for precision medicine and small-molecule therapeutics. As research progresses, this compound may emerge as a cornerstone in developing novel enzyme modulators or receptor ligands, solidifying its place in the chemical innovation landscape.